BENGHE Foundational & Exploratory

Check Availability & Pricing

The Core Principle: Eliminating Lead Wire
Resistance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: RTD-4

Cat. No.: B1575949

The fundamental challenge in resistance-based temperature measurement is isolating the
resistance of the sensing element from the resistance of the connecting lead wires. In 2-wire
and 3-wire configurations, the lead wire resistance is either added to the measurement or only
partially compensated, introducing errors, especially over long distances or with temperature
fluctuations affecting the wiring.[2]

The 4-wire method, also known as the Kelvin method, is ingeniously designed to completely
nullify the effect of lead wire resistance. It achieves this by dedicating separate pairs of wires
for two distinct functions:

o Current Excitation: Two wires deliver a precise, constant current from a current source to the
RTD element. These are often referred to as the "force" or "excitation" leads.[3]

» Voltage Measurement: The other two wires are connected directly to the two terminals of the
RTD element to measure the voltage drop across it.[4][5] These are the "sense" or
"measurement” leads.

The key to this technique lies in the high input impedance of the voltage measuring instrument
(e.g., a voltmeter or an Analog-to-Digital Converter). Because the voltmeter draws a negligible
amount of current, there is virtually no voltage drop along the two "sense" wires.[3] Therefore,
the voltmeter accurately measures the voltage directly across the RTD element only.

According to Ohm's Law (V = IR), since the excitation current (1) is known and constant, and
the voltage (V) across the RTD is precisely measured, the RTD's resistance (R) can be
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calculated with high accuracy. The resistance of the current-carrying wires does not affect the
voltage measurement, and the resistance of the voltage-measuring wires is inconsequential
because they carry almost no current. This results in a measurement of the true resistance of

the RTD element, free from lead wire errors.[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.thermometricscorp.com/4-wire-rtd.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

RTD Sensor
Constant RTD High-Impedance
Current Source Element Voltmeter (ADC)

Xcitation Current (I)

B )

Voltage Sense

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Start: High-Precision
Temperature Measurement

1. System Setup
- Select 4-wire Pt100 RTD
- Select high-impedance DMM/ADC

'

2. Physical Connection
- Connect 2 excitation leads
- Connect 2 voltage sense leads

l

3. Instrument Configuration
- Set 4-wire mode
- Set excitation current (e.g., 1 mA)

'

4. Perform Measurement
- Force constant current (I)
- Sense voltage drop (V) across RTD

:

5. Resistance Calculation
-R=V/I
- Lead wire resistance is ignored

:

6. Temperature Conversion
- Apply Callendar-Van Dusen equation

:

End: Accurate

Temperature Reading (°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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